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Compound of Interest

Compound Name: 1-Fluoro-7-nitro-9h-fluorene

CAS No.: 343-38-4

Cat. No.: B11955807

Get Quote

Executive Summary
1-Fluoro-7-nitro-9H-fluorene (CAS 343-38-4) is a specialized fluorene derivative often utilized

as a recovery standard in polycyclic aromatic hydrocarbon (PAH) analysis and as a synthetic

intermediate for optoelectronic materials. Unlike its extensively mapped congener 2-

Nitrofluorene, the specific crystallographic data (unit cell parameters, space group) for the 1-

fluoro-7-nitro isomer is not routinely deposited in open-access repositories like the CSD or

COD.

This guide serves as a strategic protocol for researchers requiring this structural data. It

compares the predicted physicochemical behavior of the target molecule against the

experimentally verified properties of 2-Nitrofluorene, providing a validated workflow for

obtaining high-quality X-ray diffraction (XRD) data.
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Feature
Target: 1-Fluoro-7-nitro-
9H-fluorene

Standard: 2-Nitrofluorene

CAS Number 343-38-4 607-57-8

Molecular Weight 229.21 g/mol 211.22 g/mol

Electronic Character
Asymmetric Push-Pull

(Dipolar)

Strong Dipole (Nitro-

dominated)

Predicted Crystal System
Monoclinic (

) or Orthorhombic

Orthorhombic (

)

Key Steric Feature
F-atom at C1 (proximal to C9

bridge)
Planar, unhindered

Primary Application
Internal Standard (PAH

Analysis), OLEDs

Mutagenicity Standard,

Reference

Structural Analysis & Predictive Modeling
To interpret new X-ray data for 1-Fluoro-7-nitro-9H-fluorene, one must understand how the 1-

Fluoro and 7-Nitro substitutions perturb the classic fluorene framework.

A. The "1-Fluoro" Effect (Proximal Bridging)
In the fluorene numbering system, positions 1 and 8 are adjacent to the methylene bridge (C9).

Sterics: The Van der Waals radius of Fluorine (1.47 Å) is only slightly larger than Hydrogen

(1.20 Å). Substitution at C1 is unlikely to force the biphenyl system out of planarity, unlike

substitution at the "bay" positions (C4/C5).

Interaction: Expect weak C–H...F intramolecular hydrogen bonding between the C9-

methylene protons and the C1-Fluorine. This often "locks" the conformation, reducing

thermal vibration parameters in the crystal lattice.

B. The "7-Nitro" Effect (Long-Range Ordering)
The nitro group at C7 acts as a strong supramolecular "hook."
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Packing: In 2-Nitrofluorene, the nitro group drives head-to-tail

-stacking to minimize dipole repulsion.

Prediction: For 1-Fluoro-7-nitro-9H-fluorene, the asymmetry introduced by the fluorine

atom will likely disrupt the high-symmetry orthorhombic packing seen in 2-nitrofluorene,

favoring a monoclinic centrosymmetric space group (e.g.,

) where antiparallel dimers can form.

Experimental Protocol: Crystal Growth & Data
Collection
Since direct CIF data is scarce, the following self-validating protocol ensures the generation of

publication-quality structure data.

Phase 1: Crystallization Strategy
The goal is to grow single crystals (

mm) suitable for SCXRD.

Method A: Slow Evaporation (Recommended)

Solvent System: Dissolve 10 mg of 1-Fluoro-7-nitro-9H-fluorene in Toluene (1.5 mL).

Why Toluene? Fluorene derivatives show high solubility in aromatics, promoting

-

interactions during nucleation.

Anti-solvent Diffusion: Layer the toluene solution carefully with n-Heptane (3 mL) in a narrow

NMR tube.

Condition: Store at

in the dark (nitro compounds can be photosensitive).
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Timeline: Harvest yellow needle-like crystals after 48–72 hours.

Method B: Vapor Diffusion (Alternative)

Inner Vial: Saturated solution in Acetone.

Outer Vial:Pentane.

Outcome: Produces blockier crystals better suited for weak diffractors.

Phase 2: Data Collection Parameters (Rigaku/Bruker
Systems)

Parameter Setting Rationale

Temperature
100 K (Liquid

)

Freezes C9-bridge vibrations;

essential for F-atom disorder

resolution.

Source

Mo

(

Å)

Preferred for organics to

minimize absorption; Cu

source acceptable if crystals

are small (<0.05 mm).

Resolution 0.75 Å

Required to distinguish C-F

bond lengths (typ. 1.35 Å) from

C-H.

Strategy
Full Sphere (

)

High redundancy is needed to

accurately model the electron-

withdrawing nitro group.

Logical Workflow: From Synthesis to Structure
The following diagram illustrates the decision-making process for structurally characterizing this

molecule, highlighting critical quality control (QC) checkpoints.
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Start: 1-Fluoro-7-nitro-9H-fluorene Sample

QC Check: Purity > 98% (HPLC/NMR)
Crucial for crystallization

Solubility Screen
(Toluene vs. Acetone)

Pass

Crystal Growth
(Slow Evaporation/Diffusion)

Optical Evaluation
(Polarized Light: Extinction?)

Polycrystalline/Amorphous (Retry)

SCXRD Data Collection
(100 K, Mo Source)

Single Crystal Found

Structure Solution
(Direct Methods/SHELXT)

Refinement
(Check F vs H disorder)

High Residuals (Check Twinning)

Final CIF & ORTEP
Publish/Deposit

R1 < 5%

Click to download full resolution via product page
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Caption: Workflow for the structural determination of fluorene derivatives, emphasizing purity

checks and iterative refinement loops.

Data Interpretation & Validation
When analyzing your solved structure, use these criteria to validate the assignment of the

Fluorine atom at C1 versus the Nitro group at C7.

A. Bond Length Validation
C–F Bond: Expect 1.35 – 1.37 Å. If the bond length refines to ~1.0 Å, you have likely

misassigned a Hydrogen as a Fluorine.

C–N (Nitro): Expect 1.45 – 1.48 Å. The nitro group should be coplanar with the aromatic ring

unless crystal packing forces a twist (torsion angle

).

B. Thermal Ellipsoids (ORTEP)
Check the C9 (Bridge) Carbon. Large thermal ellipsoids here often indicate disorder. In 1-

fluoro derivatives, the C1-F...H-C9 interaction usually stabilizes this region compared to

unsubstituted fluorene.

Validation Rule: If the

of the Fluorine atom is significantly larger than the adjacent Carbons, check for positional
disorder (e.g., F occupancy < 100% if the sample is an isomeric mixture).

C. Hirshfeld Surface Analysis
To compare with 2-Nitrofluorene:

Generate the Hirshfeld Surface (using CrystalExplorer).

Look for Red Spots on the

surface.
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2-Nitrofluorene: Dominant interactions are

(nitro-to-ring).

1-Fluoro-7-nitro: You should observe distinct

contacts near the C1 position, confirming the regiochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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